dimethyl 1-[2-(4-chlorophenyl)ethyl]-4-(2-ethoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: dimethyl 1-[2-(4-chlorophenyl)ethyl]-4-(2-ethoxyphenyl)-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C25H26ClNO5/c1-4-32-22-8-6-5-7-19(22)23-20(24(28)30-2)15-27(16-21(23)25(29)31-3)14-13-17-9-11-18(26)12-10-17/h5-12,15-16,23H,4,13-14H2,1-3H3
• InChI Key: WVZAYVGNVVTNNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2C(=CN(C=C2C(=O)OC)CCC3=CC=C(C=C3)Cl)C(=O)OC
• Molecular Formula: C25H26ClNO5
• Molecular Weight: 455.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including two ester groups (dimethyl dicarboxylate), a pyridine ring, and two phenyl rings, one of which is substituted with a chlorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the ester groups, and the attachment of the phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups and a heterocyclic ring. The pyridine ring, a six-membered ring with one nitrogen atom, is planar and aromatic. The phenyl rings are also planar and aromatic, and the chlorine atom on one of the phenyl rings is an electron-withdrawing group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the ester groups, the pyridine ring, and the chlorophenyl group. The ester groups could undergo hydrolysis or transesterification reactions. The pyridine ring could participate in electrophilic substitution reactions, and the chlorophenyl group could undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ester groups and the aromatic rings would likely make this compound relatively non-volatile and could influence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug or a pesticide, its mechanism of action would depend on its specific biological target.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be explored for use in various fields, such as pharmaceuticals, agrochemicals, or materials science, depending on its specific properties and activities.